Cas no 938138-88-6 (2-chloro-8-fluoroquinoline-3-carbaldehyde)

• Product Name: 2-chloro-8-fluoroquinoline-3-carbaldehyde
• CAS No: 938138-88-6
• MF: C₁₀H₅ClFNO
• MW: 209.604204893112
• MDL: MFCD09702830
• CID: 2679023
• PubChem ID: 20983049
• Update Time: 2025-06-29

2-chloro-8-fluoroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-fluoroquinoline-3-carbaldehyde
• 3-Quinolinecarboxaldehyde, 2-chloro-8-fluoro-

• MDL： MFCD09702830
• Inchi： 1S/C10H5ClFNO/c11-10-7(5-14)4-6-2-1-3-8(12)9(6)13-10/h1-5H
• InChI Key： KZWWNTVULJNLMY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C=C(C=O)C=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-8-fluoroquinoline-3-carbaldehyde

2-Chloro-8-Fluoroquinoline-3-Carbaldehyde: A Comprehensive Overview

2-Chloro-8-fluoroquinoline-3-carbaldehyde (CAS No. 938138-88-6) is a heterocyclic compound with a quinoline backbone, featuring a chlorine atom at the 2-position, a fluorine atom at the 8-position, and a formyl group (-CHO) at the 3-position. This compound belongs to the class of aldehydes and is widely studied in various fields of chemistry, including organic synthesis, medicinal chemistry, and materials science. The unique combination of halogens (chlorine and fluorine) and the aldehyde functional group makes this compound highly versatile and valuable in both academic research and industrial applications.

The quinoline framework is a well-known heterocyclic structure that has been extensively studied due to its aromaticity, stability, and ability to participate in various chemical reactions. The presence of chlorine and fluorine substituents introduces additional electronic effects, such as electron-withdrawing properties, which can significantly influence the reactivity and selectivity of the molecule. The aldehyde group at the 3-position further enhances the compound's reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-chloro-8-fluoroquinoline-3-carbaldehyde in drug discovery. Researchers have explored its role as a lead compound in the development of new pharmaceutical agents targeting various diseases, including cancer, inflammation, and infectious diseases. The compound's ability to interact with biological targets such as enzymes, receptors, and nucleic acids has been extensively investigated using computational modeling and experimental techniques.

In addition to its pharmaceutical applications, 2-chloro-8-fluoroquinoline-3-carbaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the large-scale production of this compound with high purity, further facilitating its integration into industrial applications.

The synthesis of 2-chloro-8-fluoroquinoline-3-carbaldehyde typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and selectivity. Common methods include Friedlander synthesis, which involves the condensation of o-aminoaryl aldehydes or ketones with carbonyl compounds. The introduction of chlorine and fluorine substituents is often achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the specific positions desired.

One of the most recent breakthroughs in the study of 2-chloro-8-fluoroquinoline-3-carbaldehyde is its application in catalysis. Researchers have discovered that this compound can act as an efficient catalyst in various organic transformations, such as oxidation reactions and cross-coupling reactions. Its ability to stabilize transition states through electronic interactions has made it a valuable tool in green chemistry.

Moreover, 2-chloro-8-fluoroquinoline-3-carbaldehyde has been explored for its potential in environmental remediation. Its ability to bind heavy metals and other pollutants has led to its consideration as a component in water treatment systems. Recent studies have demonstrated its effectiveness in removing heavy metal ions such as lead (Pb²⁺) and cadmium (Cd²⁺) from aqueous solutions through coordination chemistry.

In conclusion, 2-chloro-8-fluoroquinoline-3-carbaldehyde (CAS No. 938138-88-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future research and development efforts.